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Cat. No.: B12657328
Get Quote
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An In-depth Technical Guide to the Physicochemical Properties of Diethyl
Dimethylphosphoramidate

Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of Diethyl Dimethylphosphoramidate (CAS No. 2404-03-7), with a specific focus
on its boiling point and density. Intended for researchers, chemists, and professionals in drug
development and materials science, this document synthesizes key data with practical, field-
proven methodologies for their experimental determination. Beyond presenting numerical
values, this guide explains the causality behind experimental choices, ensuring that the
described protocols are self-validating and grounded in authoritative scientific principles. The
content covers chemical identity, synthesis, reactivity, applications, and essential safety
protocols, establishing a thorough resource for the scientific community.

Chemical Identity and Core Physical Properties

Diethyl dimethylphosphoramidate, systematically named N,N-Dimethyl O,O'-diethyl
phosphoramidate, is an organophosphorus compound belonging to the phosphoramidate
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family.[1] Its structure is characterized by a central phosphorus atom double-bonded to an
oxygen atom and single-bonded to a dimethylamino group and two ethoxy groups.[1] This
unique arrangement influences its reactivity and physical properties.[1]

Table 1: Chemical Identifiers for Diethyl Dimethylphosphoramidate

Identifier Value

CAS Number 2404-03-7[1][2]

Molecular Formula C6H16NO3P[1][2][3]

Molecular Weight 181.17 g/mol [1][2]
N-diethoxyphosphoryl-N-methylmethanamine[1

IUPAC Name yPROSPRoty Y 8

[2]

Diethyl N,N-dimethylphosphoramidate, N,N-

Common Synonyms ) ] )
Dimethyl O,0O'-diethyl phosphoramidate[1][2][3]

Canonical SMILES CCOP(=0)(N(C)C)OCCI1]

InChl Key MSDFSXFZUKFPKX-UHFFFAOY SA-N[1][3]

The physical state and behavior of this compound under various conditions are dictated by its
intermolecular forces and molecular mass. The key physical constants are summarized below.

Table 2: Core Physical Properties of Diethyl Dimethylphosphoramidate

Property Value Conditions
Boiling Point 193.5 °C[1] at 760 mmHg
Density 1.055 g/cm3[1] Not Specified
Flash Point 70.8 °C[1] Not Specified
Refractive Index ~1.425[1] Not Specified

Synthesis and Chemical Reactivity
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Synthesis Overview

The synthesis of diethyl dimethylphosphoramidate can be achieved through several
established routes in organic chemistry. A prevalent and effective method is Salt Elimination,
which involves the reaction of dimethylamine with a phosphorylating agent like diethyl
chlorophosphate in the presence of a base.[1] The base neutralizes the HCI byproduct, driving
the reaction to completion.

Other notable synthetic pathways include:

e Oxidative Cross-Coupling: Reacting dimethylamine with a suitable phosphorus compound
under oxidative conditions.[1]

» Nitrene Insertion: Utilizing phosphoryl azides that react via a nitrene intermediate, a method
often catalyzed by transition metals like Iridium(lll) or Ruthenium(IV).[1][4]

The choice of synthetic route depends on factors such as desired yield, purity requirements,
and the availability of starting materials.

Chemical Reactivity

The reactivity of diethyl dimethylphosphoramidate is governed by the electrophilic
phosphorus center and the nucleophilic nitrogen of the dimethylamino group.[1]

» Hydrolysis: In aqueous environments, the compound can undergo hydrolysis, cleaving the P-
N bond to yield diethyl phosphate and dimethylamine.[1][5] This reactivity is a critical
consideration for its handling and storage.

 Alkylation: The nitrogen atom can act as a nucleophile in alkylation reactions.[1]

» Reagent in Synthesis: It serves as a valuable precursor for the synthesis of other
phosphorus-containing compounds, such as phosphonates, by reacting with alcohols or
phenols.[1]

Experimental Determination of Physical Properties

To ensure scientific integrity, the physical properties of a compound must be verifiable through
standardized experimental protocols. The following sections detail the methodologies for
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determining the boiling point and density of diethyl dimethylphosphoramidate.

Protocol for Boiling Point Determination

The boiling point is a fundamental property reflecting the volatility of a liquid. Its accurate
determination is crucial for purification by distillation and for understanding intermolecular
forces. The standard method involves distillation under controlled atmospheric pressure.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.
Ensure all glass joints are properly sealed.

Sample Preparation: Place a sample of diethyl dimethylphosphoramidate into the round-
bottom flask along with a few boiling chips to ensure smooth boiling. The flask should not be
more than two-thirds full.

Heating: Gently heat the flask using a heating mantle. The key is to achieve a slow, steady
distillation rate, approximately 1-2 drops of distillate per second. This ensures that the vapor
and liquid are in equilibrium, a prerequisite for an accurate boiling point reading.

Temperature Measurement: Position the thermometer bulb just below the side arm of the
distillation head. This placement ensures the bulb is fully immersed in the vapor phase,
measuring the temperature at which the liquid and vapor phases are in equilibrium.

Data Recording: Record the temperature when it stabilizes during distillation. This stable
temperature is the boiling point. It is also critical to record the ambient atmospheric pressure,
as boiling point is pressure-dependent. The reported value of 193.5°C corresponds to
standard atmospheric pressure (760 mmHg).[1]
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Caption: Experimental workflow for determining the boiling point via distillation.

Protocol for Density Determination

Density, the mass per unit volume, is a characteristic property used for substance identification
and purity assessment. A pycnometer, a flask with a precisely known volume, provides a highly
accurate method for its determination.

Methodology:

 Calibration: Thoroughly clean and dry the pycnometer. Determine its empty mass (m_empty)
using an analytical balance.

o Reference Liquid: Fill the pycnometer with a reference liquid of known density (e.qg.,
deionized water) at a specific, constant temperature. The temperature control is critical
because density is temperature-dependent.

o Mass of Reference: Weigh the pycnometer filled with the reference liquid (m_ref_liquid). The
volume of the pycnometer (V) can then be calculated: V = (m_ref_liquid - m_empty) /
p_ref_liquid.

o Sample Measurement: Empty and dry the pycnometer. Fill it with the sample, diethyl
dimethylphosphoramidate, ensuring it reaches the same constant temperature used for
the reference liquid.

o Mass of Sample: Weigh the pycnometer filled with the sample (m_sample).
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o Density Calculation: The density of the sample (p_sample) is calculated using the formula:
p_sample = (m_sample - m_empty) / V. This self-validating system relies on the accurately
determined volume from the reference liquid.
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Caption: Workflow for density measurement using a pycnometer.
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Applications and Significance

Diethyl dimethylphosphoramidate is more than a laboratory curiosity; its chemical properties
make it a valuable compound in several fields:

¢ Organic Synthesis: It is frequently used as a reagent and a building block for creating more
complex phosphorus-containing molecules.[1]

o Pharmaceutical Development: The phosphoramidate moiety is of interest in drug design for
its ability to modify biological molecules, and compounds like this are investigated for
potential therapeutic applications.[1][6]

o Agricultural Chemistry: Its reactivity profile has led to exploration for its potential use in
developing novel pesticides or herbicides.[1][6]

Safety and Hazard Information

As an organophosphorus compound, diethyl dimethylphosphoramidate requires careful
handling. Based on the Globally Harmonized System (GHS), it presents several hazards.

GHS Hazard Classification:[2]
 Skin Irritation (Category 2): Causes skin irritation.[2]
o Eye Irritation (Category 2): Causes serious eye irritation.[2]

o Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[2]

Precautionary Measures:[7]

e Handling: Use only outdoors or in a well-ventilated area.[7] Avoid breathing dust, fumes, gas,
mist, vapors, or spray.[7] Wash skin thoroughly after handling.[7]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[7]
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» Storage: Store in a well-ventilated place and keep the container tightly closed.[7] Store
locked up.[7]

Always consult the full Safety Data Sheet (SDS) before handling this chemical.[7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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